Cas no 2229460-94-8 (2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine
• CAS No: 2229460-94-8
• MF: C₁₀H₁₉NS
• MW: 185.329561471939
• CID: 6593328
• PubChem ID: 165617741
• Update Time: 2025-05-21

2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine
• 2229460-94-8
• EN300-1827856
• [2,2-dimethyl-1-(thiolan-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C10H19NS/c1-9(2)6-10(9,7-11)8-3-4-12-5-8/h8H,3-7,11H2,1-2H3
• InChI Key： DEFFBGHYHVRPTP-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 185.12382078g/mol
• Monoisotopic Mass: 185.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.3Ų

Additional information on 2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine

Comprehensive Guide to 2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine (CAS No. 2229460-94-8): Properties, Applications, and Market Insights

2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine (CAS No. 2229460-94-8) is a specialized organic compound with a unique cyclopropylmethanamine backbone and a thiolane moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential bioactive properties. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of novel central nervous system (CNS) agents and enzyme inhibitors.

The molecular structure of 2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine features a cyclopropane ring fused with an amine group, which is known to enhance metabolic stability in drug molecules. The thiolane (tetrahydrothiophene) component introduces sulfur-based functionality, often associated with improved binding affinity to biological targets. Current studies focus on its potential as a precursor for bioactive molecules, with particular interest in its chiral properties and stereoselective synthesis methods.

In pharmaceutical applications, compounds containing the cyclopropylmethanamine scaffold have shown promise in addressing several medical challenges. The 2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine structure is being explored for its potential in developing treatments for neurological disorders, given the ability of similar compounds to cross the blood-brain barrier. Recent publications highlight its relevance in neuroprotective agent development, with particular attention to its modulation of neurotransmitter systems.

The synthesis of 2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine typically involves multi-step organic transformations, including cyclopropanation reactions and amine protection/deprotection strategies. Advanced techniques such as asymmetric synthesis are being employed to obtain enantiomerically pure forms of this compound, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.

From a commercial perspective, 2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine represents a growing segment in the fine chemicals market. The demand for specialized pharmaceutical intermediates has increased significantly, driven by the expanding drug discovery sector. Market analysts note particular growth in the custom synthesis segment, where compounds like CAS 2229460-94-8 are produced in small batches for research purposes.

Environmental and safety considerations for handling 2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine follow standard laboratory protocols for amine-containing compounds. Proper personal protective equipment and ventilation systems are recommended during synthesis and handling. The compound's stability profile makes it suitable for standard storage conditions, though moisture-sensitive precautions are advised for long-term preservation.

Recent advancements in computational chemistry and molecular modeling have enabled better prediction of the compound's properties and potential applications. Virtual screening studies suggest that derivatives of 2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine may interact with various biological targets, opening new avenues for medicinal chemistry research. These in silico approaches significantly accelerate the drug discovery process for such specialized building blocks.

The analytical characterization of 2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine typically employs advanced techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Recent method developments have focused on chiral separation techniques to analyze the enantiomeric purity of this structurally complex molecule.

Future research directions for 2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine include exploring its potential in catalysis and material science applications. The unique combination of rigid cyclopropane and flexible thiolane rings presents interesting possibilities for designing novel functional materials. Additionally, its application in asymmetric synthesis as a chiral auxiliary or ligand is an area of active investigation.

For researchers and industry professionals seeking 2,2-dimethyl-1-(thiolan-3-yl)cyclopropylmethanamine, it's important to note that the compound is typically available through specialty chemical suppliers focusing on pharmaceutical intermediates. The global market for such specialized compounds continues to expand, with increasing demand from both academic institutions and pharmaceutical companies engaged in innovative drug development programs.